Cas no 1805950-21-3 (3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805950-21-3
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4850594
• Update Time: 2025-05-20

3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H9F2N3O/c8-7(9)6-5(11)3(2-13)4(10)1-12-6/h1,7,13H,2,10-11H2
• InChI Key： TZNMTDUWHZQRIX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C(=CN=1)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: -0.2
• Topological Polar Surface Area: 85.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol

Introduction to 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805950-21-3)

3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805950-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol, particularly the presence of amino groups at the 3rd and 5th positions, a difluoromethyl substituent at the 2nd position, and a hydroxymethyl group at the 4th position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol have been subjects of extensive research due to its potential role as an intermediate in the development of novel pharmaceutical agents. The introduction of fluorine atoms into the molecular structure is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In particular, the difluoromethyl group is known to increase lipophilicity and binding affinity, making it a valuable moiety in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses, cancer progression, and neurodegenerative diseases. The dual presence of amino groups provides multiple sites for post-translational modifications or further derivatization, allowing for the creation of libraries of analogs with tailored biological activities.

The hydroxymethyl group at the 4th position introduces a polar moiety that can enhance solubility and interaction with hydrophilic biological compartments. This feature is particularly important for drug candidates intended for oral or intravenous administration, as it can influence bioavailability and distribution within the body. Additionally, the pyridine core is a privileged scaffold in drug discovery, frequently found in approved drugs due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

In vitro studies have begun to explore the potential applications of 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol in modulating pathways relevant to human health. For instance, researchers have investigated its interaction with enzymes such as kinases and phosphodiesterases, which are key players in signal transduction cascades. The presence of both amino and hydroxymethyl groups suggests that this compound could serve as a precursor for kinase inhibitors or modulators of other enzyme systems involved in disease mechanisms.

The difluoromethyl group's influence on electronic properties also makes 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol a candidate for further functionalization via cross-coupling reactions or nucleophilic substitutions. These transformations can be employed to introduce additional pharmacophoric elements or tags for imaging purposes, enabling its use in diagnostic assays or targeted drug delivery systems. The versatility of this compound underscores its potential as a building block in synthetic organic chemistry and drug development pipelines.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol are expected to play increasingly important roles in addressing complex diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating these findings into clinical applications. The development of high-throughput screening methods and automated synthesis platforms will further accelerate the discovery process by allowing rapid testing of large libraries derived from this core structure.

The future prospects for 3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol also include its exploration as an intermediate in the synthesis of more complex molecules. Its structural motifs are reminiscent of natural products known for their bioactivity, suggesting that derivatives may exhibit similar therapeutic effects with improved pharmacological profiles. By leveraging modern synthetic techniques such as flow chemistry or biocatalysis, researchers can optimize production processes while maintaining high purity standards necessary for pharmaceutical use.

In conclusion,3,5-Diamino-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805950-21-3) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As our understanding of biological systems evolves，this compound will likely continue to be a valuable asset in the quest for new treatments，providing insights into both chemical space exploration and mechanism-based drug design strategies。